Cas no 146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
• CAS No: 146830-83-3
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 1323243
• Update Time: 2024-08-18

1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
• 1H-Purine-2,6-dione, 3,9-dihydro-1-(phenylmethyl)-

• Inchi： 1S/C12H10N4O2/c17-11-9-10(14-7-13-9)15-12(18)16(11)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)(H,15,18)
• InChI Key： PCBFNMPKPKBIAA-UHFFFAOYSA-N
• SMILES： N1C2=C(NC(=O)N(CC3=CC=CC=C3)C2=O)NC=1

Computed Properties

• Exact Mass: 242.0805

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• PSA: 78.09
• pka: 7.60±0.70(Predicted)